Cas no 1049605-66-4 (3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridin-5-yl}propanoic Acid)

• Product Name: 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridin-5-yl}propanoic Acid
• CAS No: 1049605-66-4
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• MDL: MFCD10666940
• CID: 4569654
• PubChem ID: 135890646
• Update Time: 2025-05-24

3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridin-5-yl}propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}propanoic Acid
• 1H-Pyrazolo[3,4-b]pyridine-5-propanoic acid, 6,7-dihydro-1,3,4-trimethyl-6-oxo-
• 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridin-5-yl}propanoic Acid

• MDL： MFCD10666940
• Inchi： 1S/C12H15N3O3/c1-6-8(4-5-9(16)17)12(18)13-11-10(6)7(2)14-15(11)3/h4-5H2,1-3H3,(H,13,18)(H,16,17)
• InChI Key： XFIPPMPURUKLOE-UHFFFAOYSA-N
• SMILES： C12N(C)N=C(C)C=1C(C)=C(CCC(O)=O)C(=O)N2

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridin-5-yl}propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo3,4-bpyridin-5-yl}propanoic Acid

Research Briefing on 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}propanoic Acid (CAS: 1049605-66-4)

The compound 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}propanoic Acid (CAS: 1049605-66-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}propanoic Acid, which contribute to its ability to interact with specific biological targets. The compound belongs to the pyrazolopyridine class, known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Researchers have explored its mechanism of action, particularly its role in modulating key signaling pathways involved in disease progression.

One of the most notable advancements in the study of this compound is its synthesis optimization. Recent publications have reported improved synthetic routes that enhance yield and purity, making it more accessible for further pharmacological evaluation. These advancements are critical for scaling up production and facilitating preclinical studies. Additionally, computational modeling has been employed to predict the compound's binding affinity to various protein targets, providing insights into its potential therapeutic applications.

In vitro and in vivo studies have demonstrated promising results for 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}propanoic Acid. For instance, it has shown potent inhibitory effects on specific enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate its efficacy in inhibiting the proliferation of certain cancer cell lines, raising the possibility of its use in oncology. However, further studies are needed to elucidate its pharmacokinetics and toxicological profile.

The compound's potential extends beyond its direct therapeutic effects. Recent research has explored its use as a scaffold for the development of novel derivatives with enhanced bioactivity and reduced side effects. Structure-activity relationship (SAR) studies have identified key modifications that can improve its pharmacological properties, paving the way for the design of next-generation therapeutics.

Despite these promising findings, challenges remain in the development of 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}propanoic Acid as a viable drug candidate. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-{1,3,4-Trimethyl-6-oxo-1H,6H,7H-pyrazolo[3,4-b]pyridin-5-yl}propanoic Acid represents a promising candidate in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a valuable subject of ongoing research. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and computational methodologies, will likely yield significant contributions to the development of novel treatments for various diseases.